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Compound of Interest

Compound Name: Hexamethyl tungsten

Cat. No.: B1219911

Technical Support Center: Hexamethyl Tungsten

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with Hexamethyl tungsten (W(CHs)e). Due to its
extreme sensitivity to air and moisture, proper handling and troubleshooting are critical for
successful and safe experimentation.

Frequently Asked Questions (FAQSs)

Q1: How sensitive is Hexamethyl tungsten to air?

Al: Hexamethyl tungsten is extremely sensitive to air. It is classified as an air-sensitive and
pyrophoric compound, meaning it can spontaneously ignite upon contact with air.[1] The
compound is readily destroyed by oxygen.[2]

Q2: What is the nature of Hexamethyl tungsten's sensitivity to moisture?

A2: While detailed kinetic studies on its hydrolysis are not readily available, it is known to be
highly sensitive to moisture. Like many organometallic compounds, it reacts with acidic protons,
such as those in water, to release methane.[1] Exposure to even trace amounts of moisture
can lead to rapid decomposition and should be strictly avoided.

Q3: What are the primary decomposition products of Hexamethyl tungsten when exposed to
air and moisture?
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A3: Upon exposure to air and moisture, Hexamethyl tungsten decomposes to form methane,
trace amounts of ethane, and an unidentified black residue purported to contain polymethylene
and tungsten.[1] The reaction with oxygen leads to the formation of tungsten oxides.

Q4: How should Hexamethyl tungsten be stored?

A4: Hexamethyl tungsten should be stored in a cool, dry, and inert environment. It is highly
volatile, subliming at -30 °C, and thermally unstable at room temperature.[1][2] Storage should
be in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at low
temperatures (e.g., in a freezer) to minimize decomposition.

Q5: What are the visible signs of decomposition?

A5: The decomposition of the red, crystalline solid is indicated by a color change and the
formation of a black residue.[1] Gas evolution (methane) is also a sign of decomposition.

Data Presentation: Properties of Hexamethyl
Tungsten
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Property Value Citations
Chemical Formula W(CHs3)e [2]
Molar Mass 274.05 g/mol [2]
Appearance Red, crystalline solid [2]
- Extremely volatile, sublimes at
Volatility (2]
-30 °C
Highly soluble in petroleum,
Solubility aromatic hydrocarbons, ethers, [2]
CSz, CCla
Pyrophoric; spontaneousl!
Air Sensitivity yrop P y [1]

flammable in air

Moisture Sensitivity

Highly sensitive; reacts to

release methane

[1]

Thermal Stability

Decomposes at room

temperature

[1]

Decomposition Products

Methane, ethane (trace), black
residue (polymethylene and

tungsten)

[1]

Troubleshooting Guide

Issue 1: My Hexamethyl tungsten sample has turned dark or black.

e Question: Why has my red Hexamethyl tungsten sample darkened?

o Answer: A color change from red to dark brown or black is a clear indication of

decomposition. This is likely due to exposure to trace amounts of air or moisture, or

prolonged storage at ambient temperature. The black residue consists of decomposition

products, including polymethylene and tungsten.[1]

Issue 2: 1 am observing unexpected gas evolution in my reaction.
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e Question: My reaction vessel is pressurizing, and | suspect gas is being evolved. What could
be the cause?

e Answer: Uncontrolled gas evolution is likely due to the decomposition of Hexamethyl
tungsten, which releases methane and small amounts of ethane.[1] This can be caused by
the presence of acidic impurities (including water) in your solvents or reagents, or by thermal
decomposition if the reaction is conducted at or above room temperature for an extended
period.

Issue 3: My experiment with Hexamethyl tungsten is giving poor or no yield.

e Question: | am not obtaining the desired product in my reaction involving Hexamethyl
tungsten. What are the potential reasons?

e Answer: Low or zero yield is a common problem when working with highly sensitive
reagents. The primary cause is likely the decomposition of the Hexamethyl tungsten before
or during the reaction. It is crucial to ensure all solvents and reagents are rigorously dried
and degassed, and that the entire experiment is conducted under a strictly inert atmosphere
using techniques such as a Schlenk line or a glovebox.

Issue 4: A small fire or spark was observed when handling the compound.

e Question: | observed a spark or small fire when transferring Hexamethyl tungsten. What
happened and how can | prevent it?

e Answer: This indicates a pyrophoric event, where the compound spontaneously ignited upon
contact with air.[1] This is a serious safety hazard. To prevent this, all transfers must be
performed under an inert atmosphere. Ensure there are no leaks in your Schlenk line or
glovebox. Use appropriate techniques like cannula transfer for solutions.

Experimental Protocols
Representative Protocol: Synthesis of Hexamethyl
Tungsten

This protocol is an example of the rigorous inert atmosphere techniques required when working
with Hexamethyl tungsten.
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Objective: To synthesize Hexamethyl tungsten from tungsten hexachloride and
trimethylaluminium.

Materials:

e Tungsten hexachloride (WCls)

e Trimethylaluminium (Al(CHs)3)

o Hydrocarbon solvent (e.g., hexane)

e Amine (for removal of chlorodimethylaluminium)
e Schlenk line apparatus

e Dry, oxygen-free solvents and glassware
Procedure:

e Preparation of Apparatus: All glassware must be thoroughly dried in an oven and cooled
under a stream of dry, inert gas (argon or nitrogen). The reaction should be assembled on a
Schlenk line to maintain an inert atmosphere throughout the procedure.

e Reaction Setup: In a Schlenk flask, suspend tungsten hexachloride in a dry hydrocarbon
solvent under an inert atmosphere.

o Addition of Reagent: Cool the suspension and slowly add a solution of trimethylaluminium in
the same solvent. The reaction is exothermic and the temperature should be carefully
controlled.

o Reaction: Allow the reaction to proceed at a controlled temperature. The solution will change
color as the reaction progresses.

o Workup: After the reaction is complete, the by-product, chlorodimethylaluminium, is removed
by the addition of an amine, which forms a precipitate.

« |solation of Product: The precipitate is removed by filtration under inert atmosphere. The
solvent is then removed from the filtrate under vacuum at low temperature to yield crude
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Hexamethyl tungsten.

 Purification: The product can be purified by low-temperature sublimation.
Safety Precautions:

e Both trimethylaluminium and Hexamethyl tungsten are pyrophoric and will ignite on contact

with air.
e The entire procedure must be carried out under a strictly inert atmosphere.

o Appropriate personal protective equipment (flame-retardant lab coat, safety glasses, gloves)

must be worn at all times.

o Work in a well-ventilated fume hood.

Visualizations
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Caption: Decomposition pathway of Hexamethyl tungsten.
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Caption: Troubleshooting workflow for Hexamethyl tungsten experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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